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Compound of Interest

Compound Name: Nopyl acetate

Cat. No.: B1679847

Nopyl Acetate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Nopyl acetate, a bicyclic monoterpene ester, is a key aroma chemical prized for its sweet,
woody, and fruity fragrance profile. While primarily utilized in the flavor and fragrance industry,
its unique chemical structure and properties warrant a closer examination for potential
applications in other scientific domains. This technical guide provides an in-depth overview of
the physical and chemical properties of Nopyl acetate, detailed experimental protocols for its
synthesis, and a summary of its safety profile.

Physical and Chemical Properties

Nopyl acetate is a colorless liquid with a characteristic sweet, woody, and fruity odor, often
with nuances of bergamot and pear.[1][2][3][4][5] It is soluble in ethanol and oils but immiscible
with water.[1][6] The following tables summarize the key physical and chemical properties of
Nopyl acetate based on available data.

Table 1: General and Physical Properties of Nopyl Acetate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1679847?utm_src=pdf-interest
https://www.benchchem.com/product/b1679847?utm_src=pdf-body
https://www.benchchem.com/product/b1679847?utm_src=pdf-body
https://www.benchchem.com/product/b1679847?utm_src=pdf-body
https://chembk.com/en/chem/NOPYL%20ACETATE
https://www.thegoodscentscompany.com/data/rw1007151.html
https://www.de-kruiderie.nl/product/nopyl-acetate-ac/?lang=en
https://berjeinc.com/products/aromatic-chemicals/nopyl-acetate/
https://studio.dsm-firmenich.com/product/nopyl-acetate-pe-901830
https://chembk.com/en/chem/NOPYL%20ACETATE
https://www.vigon.com/product/nopyl-acetate/?doc=MSDS/503491_vigon_sds_us_english.pdf&namee=NopylAcetateSDS
https://www.benchchem.com/product/b1679847?utm_src=pdf-body
https://www.benchchem.com/product/b1679847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C13H2002 [L1B1718Ie1011]
Molar Mass 208.30 g/mol [110317118]
Appearance Colorless clear liquid [1112114181112]
Density 0.977 - 0.980 g/mL at 25°C [1112][12]

Boiling Point 253 °C at 760 mmHg [1][12]

Flash Point >100 °C (>212 °F) [1][8][10][12]
Refractive Index (n2°/D) 1.472 [1][10][13]

Vapor Pressure 0.0050 mmHg at 20°C [8]

Log P (Octanol/Water Partition 2030 - 441 BIL0][14]

Coefficient)

Solubility

Soluble in ethanol and oil

[1]

Table 2: Chemical Identifiers and Spectroscopic Data
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Identifier/Data Valuel/lnformation Source(s)

CAS Number 128-51-8 [BI718IOI10][11]

2-[(1R,5S)-6,6-
IUPAC Name dimethylbicyclo[3.1.1]hept-2- [7]
en-2-yllethyl acetate

(-)-Nopy! acetate, Nopol
Synonyms acetate, Citroviol, Lignyl [B1[7][10][11]
acetate

Data available in spectral
1H NMR [7]
databases

Data available in spectral
13C NMR [1]
databases

Data available in spectral
Mass Spectrum (EI) datab [1][11]
atabases

Data available in spectral
Infrared Spectrum [1][11]
databases

Synthesis of Nopyl Acetate

Nopyl acetate is primarily synthesized through the esterification of nopol with an acetylating
agent, typically acetic anhydride or acetic acid.[9][15] The reaction can be catalyzed by acids or
acetates.[15][16]

Experimental Protocol: Synthesis of (-)-Nopyl Acetate

This protocol is adapted from a documented synthesis of (-)-Nopyl acetate.[13]
Materials:
¢ (-)-Nopol (100 g, 0.6 mol)

e Triethylamine (130 mL, 0.93 mol)
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Acetyl chloride (50 g, 0.64 mol)

Dichloromethane (600 mL + 100 mL for washing)

Ice-water (800 mL)

Saturated aqueous sodium bicarbonate solution

Sodium sulfate

Procedure:

e A solution of (-)-nopol and triethylamine in dichloromethane is prepared in a reaction vessel.
e The solution is cooled in an ice bath to maintain a temperature of 5° to 10° C.

» Acetyl chloride is added dropwise to the cooled solution.

e The reaction mixture is stirred at 5° to 10° C for an additional 20 minutes.

e The mixture is then stirred without cooling until it reaches room temperature.

o For work-up, the reaction mixture is poured into ice-water.

e The organic phase is separated, and the aqueous phase is washed with dichloromethane.

e The combined organic phases are washed to neutrality with saturated aqueous sodium
bicarbonate solution.

e The organic phase is dried over sodium sulfate.
e Dichloromethane is removed by distillation to yield the crude product.

» (-)-Nopyl acetate is isolated by fractional distillation, with a boiling point of 117°-119° C at 10
mm Hg.[13]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for (-)-Nopyl Acetate.

Safety and Handling

Nopyl acetate is classified as causing serious eye irritation and may cause an allergic skin
reaction.[6][7][17][18][19][20] It is also considered toxic to aquatic life with long-lasting effects.
[61[71[17]

Precautionary Measures:

e Personal Protective Equipment: Wear protective gloves, eye protection, and face protection
during handling.[17][18][19] Contaminated work clothing should not be allowed out of the
workplace.[17][18][19][20]

» Handling: Handle in a well-ventilated place.[18] Avoid breathing mist or vapor.[6][18][19][20]
Wash hands thoroughly after handling.[6][19][20]

o First Aid:
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o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[6][17]

o In case of skin contact: Wash with plenty of water. If skin irritation or a rash occurs, get

medical advice/attention.[6][18]

e Environmental Precautions: Avoid release to the environment.[6][18][20]

Logical Relationship of Safety Precautions

Hazards

Toxic to Aquatic Life

Serious Eye Irritation Allergic Skin Reaction

PersonaglProtective Equipme Emergency.Response

(Face Protection) (Eye Protection) (Protective Gloves) (Protective Clothing)

Handling Procedures

Avoid Inhalation Wash Hands After Use
Good Ventilation

Avoid Environmental Release

Seek Medical Attention Wash Skin

Click to download full resolution via product page
Caption: Relationship between hazards and safety measures.

This technical guide provides a foundational understanding of Nopyl acetate for scientific and
research professionals. The compiled data and protocols offer a starting point for further
investigation into the applications of this versatile molecule beyond the fragrance industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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